![molecular formula C13H8ClN3O5 B4540144 2-chloro-5-nitro-N-(3-nitrophenyl)benzamide](/img/structure/B4540144.png)
2-chloro-5-nitro-N-(3-nitrophenyl)benzamide
Description
Synthesis Analysis
The synthesis of compounds related to 2-chloro-5-nitro-N-(3-nitrophenyl)benzamide involves multi-step chemical processes. For example, compounds like 2-chloro-3-nitro-5-(trifluoromethyl)benzoic acid and 2-chloro-3-nitro-5-(trifluoromethyl)benzamide serve as precursors for the synthesis of benzothiazinones, indicating a complex synthesis pathway involving chlorination and nitration steps (Richter et al., 2021).
Molecular Structure Analysis
The molecular structure of related benzamides has been characterized using techniques like single-crystal X-ray diffraction. For instance, 2-Nitro-N-(4-nitrophenyl)benzamide exhibits a significant dihedral angle between its aromatic rings, indicating a non-planar structure which might be similar in 2-chloro-5-nitro-N-(3-nitrophenyl)benzamide (Saeed et al., 2008).
Chemical Reactions and Properties
Benzamides, including those structurally related to 2-chloro-5-nitro-N-(3-nitrophenyl)benzamide, participate in various chemical reactions. For example, the synthesis of N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides and their evaluation as antimicrobial agents highlight the reactivity of the nitro and amide functional groups present in these molecules (Ertan et al., 2007).
Physical Properties Analysis
The physical properties of benzamides, such as 2-Nitro-N-[2,4-dichlorophenyl]-N-(2-methylbenzoyl)benzamide, are influenced by their molecular structure. Factors such as crystal packing, hydrogen bonding, and intermolecular interactions play a significant role in determining the physical properties of these compounds (Saeed et al., 2010).
Chemical Properties Analysis
The chemical properties of benzamides can be inferred from their reactivity in various chemical reactions. For instance, the synthesis and biological evaluation of N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides as antimicrobial agents demonstrate the importance of functional groups like nitro and amide in determining the chemical behavior of these compounds (Ertan et al., 2007).
properties
IUPAC Name |
2-chloro-5-nitro-N-(3-nitrophenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN3O5/c14-12-5-4-10(17(21)22)7-11(12)13(18)15-8-2-1-3-9(6-8)16(19)20/h1-7H,(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKCCAQVXJVYYPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-5-nitro-N-(3-nitrophenyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.